Cas no 605661-83-4 (2-Amino-4-chloronicotinic acid)

• Product Name: 2-Amino-4-chloronicotinic acid
• CAS No: 605661-83-4
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD20642341
• CID: 1026477
• Update Time: 2025-10-29

2-Amino-4-chloronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloronicotinic acid
• 2-amino-4-chloropyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2-amino-4-chloro-
• 2-amino-4-chloro-nicotinic acid
• MLPOLUVNNXZDCD-UHFFFAOYSA-N
• AB76504
• FCH1222165
• AX8216514
• AB0065174
• Z4930
• ST24021963

• MDL： MFCD20642341
• Inchi： 1S/C6H5ClN2O2/c7-3-1-2-9-5(8)4(3)6(10)11/h1-2H,(H2,8,9)(H,10,11)
• InChI Key： MLPOLUVNNXZDCD-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(=O)O)N

Computed Properties

• Exact Mass: 172.00400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 76.2

Experimental Properties

• PSA: 76.94000
• LogP: 0.94550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Amino-4-chloronicotinic acid

2-Amino-4-chloronicotinic Acid (CAS No. 605661-83-4): Properties, Applications, and Market Insights

2-Amino-4-chloronicotinic acid (CAS No. 605661-83-4) is a specialized chlorinated nicotinic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique amino-chloro substitution pattern, serves as a crucial building block for synthesizing various bioactive molecules. Its molecular formula C6H5ClN2O2 and molecular weight of 172.57 g/mol make it an interesting subject for researchers exploring heterocyclic chemistry.

The growing interest in 2-amino-4-chloronicotinic acid applications aligns with current trends in precision medicine and sustainable agriculture. Many researchers are investigating how this compound can contribute to developing novel kinase inhibitors or crop protection agents, answering frequent search queries about "effective intermediates for drug discovery" and "environmentally friendly agrochemical precursors."

From a chemical perspective, 2-amino-4-chloronicotinic acid structure features both hydrogen bond donor and acceptor sites, which explains its versatility in molecular interactions. The chloro group at position 4 and amino group at position 2 create electronic effects that influence its reactivity—a topic frequently searched by chemistry students and professionals alike. These properties make it valuable for creating tailored molecular architectures in medicinal chemistry.

In pharmaceutical applications, 605661-83-4 compound has shown promise as a precursor for anticancer agent development, particularly in kinase-targeted therapies. Recent publications highlight its use in synthesizing compounds that address current healthcare challenges, responding to trending searches about "next-generation cancer treatment intermediates." The compound's balanced lipophilicity and polarity make it suitable for optimizing drug-like properties.

The agrochemical sector values 2-amino-4-chloronicotinic acid price and availability due to its potential in developing new generation pesticides with improved environmental profiles. As sustainability becomes a key industry focus, this compound answers search queries about "eco-friendly pesticide building blocks." Its structural features allow for creating products that target specific pests while minimizing ecological impact.

Manufacturers of 2-amino-4-chloronicotinic acid suppliers emphasize strict quality control measures to ensure consistency in purity and yield. Analytical techniques like HPLC and NMR are routinely employed to verify the compound's specifications, addressing common quality assurance questions from buyers. The market has seen steady growth in demand, particularly from research institutions and specialty chemical companies.

Storage and handling of CAS 605661-83-4 material require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments maintains its stability—information frequently sought by laboratory personnel. The compound typically appears as a white to off-white crystalline powder with good shelf life when stored appropriately.

Synthetic approaches to 2-amino-4-chloronicotinic acid synthesis continue to evolve, with recent literature describing improved atom-economical routes that reduce waste generation. These advancements respond to the chemical industry's focus on green chemistry principles, a hot topic in both academic and industrial research circles. The compound's production scalability makes it commercially viable for various applications.

Regulatory status of 2-amino-4-chloronicotinic acid varies by region, but it generally falls under standard chemical substance regulations. Manufacturers and users frequently search for "regulatory compliance of nicotinic acid derivatives," emphasizing the importance of staying current with regional chemical control laws. Proper documentation and safety data sheets are typically available from reputable suppliers.

Future research directions for 605661-83-4 applications may explore its potential in material science and coordination chemistry, expanding beyond its current pharmaceutical and agrochemical uses. The compound's ability to form metal complexes and participate in supramolecular assemblies presents exciting possibilities, aligning with growing interest in functional materials development.

For researchers considering 2-amino-4-chloronicotinic acid purchase, important factors include batch-to-batch consistency, technical support availability, and supplier reliability. These considerations address common purchasing concerns in online searches. Reputable suppliers typically offer comprehensive product specifications and application notes to support research and development efforts.

The global market for chloronicotinic acid derivatives like 2-amino-4-chloronicotinic acid reflects broader trends in specialty chemicals demand. Market analysts note increasing investment in custom synthesis capabilities to meet diverse research needs, responding to search trends about "custom chemical synthesis services." This compound's versatility positions it well within this growing market segment.

Analytical characterization of 2-amino-4-chloronicotinic acid properties remains an active area of method development. Advanced techniques like LC-MS and X-ray crystallography provide detailed structural information, addressing researchers' needs for comprehensive compound characterization—a frequent topic in scientific literature searches. These methods ensure accurate identification and purity assessment.

In conclusion, 2-amino-4-chloronicotinic acid (CAS 605661-83-4) represents an important nicotinic acid derivative with diverse applications across multiple industries. Its unique structural features and synthetic utility continue to drive research interest, particularly in addressing current challenges in healthcare and agriculture. As scientific understanding of this compound grows, so does its potential to contribute to innovative solutions in chemistry and beyond.